Cas no 1311316-14-9 (2-Methyl-1-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride)

• Product Name: 2-Methyl-1-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride
• CAS No: 1311316-14-9
• MF: C₇H₁₄ClN₃O
• MW: 191.658560276031
• CID: 5207597
• Update Time: 2025-07-23

2-Methyl-1-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride
• 2-methyl-1-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-amine;hydrochloride
• 2-methyl-1-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-aminehydrochloride
• 2-Methyl-1-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride

• Inchi： 1S/C7H13N3O.ClH/c1-4(2)6(8)7-9-5(3)10-11-7;/h4,6H,8H2,1-3H3;1H
• InChI Key： RPEADHUJCAGMBO-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(C(C)C)N)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 129
• Topological Polar Surface Area: 64.9

Additional information on 2-Methyl-1-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride

Introduction to 2-Methyl-1-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride (CAS No. 1311316-14-9) in Modern Chemical and Pharmaceutical Research

2-Methyl-1-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride, identified by the CAS number 1311316-14-9, is a compound of significant interest in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic development. The structural framework of this molecule incorporates a 3-methyl-1,2,4-oxadiazole moiety, which is known for its potential pharmacological properties, alongside an amine functional group that enhances its solubility and reactivity. The hydrochloride salt form of this compound improves its stability and bioavailability, making it more suitable for experimental applications.

The 3-methyl-1,2,4-oxadiazole core is a heterocyclic aromatic ring system that has garnered considerable attention in medicinal chemistry due to its ability to modulate various biological pathways. This scaffold is frequently employed in the design of novel therapeutic agents because it can serve as a privileged structure, offering multiple sites for chemical modification while maintaining inherent biological activity. In recent years, derivatives of 3-methyl-1,2,4-oxadiazole have been explored for their potential roles in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The presence of the methyl group at the 3-position further fine-tunes the electronic properties of the oxadiazole ring, influencing its interactions with biological targets.

2-Methyl-1-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride represents an intriguing derivative of this motif. The amine functional group at the 1-position provides a nucleophilic center that can engage in various chemical reactions, such as coupling with carboxylic acids or participating in hydrogen bonding interactions within biological systems. This feature makes the compound a versatile building block for synthesizing more complex molecules with tailored pharmacological profiles. Additionally, the propyl chain extending from the amine group introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is a critical factor for many pharmaceutical applications. Improved solubility often translates to better absorption rates when administered orally or intravenously, thereby increasing bioavailability and therapeutic efficacy. Furthermore, the salt form contributes to the stability of the compound during storage and transportation, reducing degradation and ensuring consistent quality for research purposes.

In contemporary pharmaceutical research, 2-Methyl-1-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride has been investigated for its potential role as an intermediate in synthesizing novel bioactive molecules. The combination of the 3-methyl-1,2,4-oxadiazole scaffold and the amine group suggests that this compound may exhibit properties such as kinase inhibition or modulation of neurotransmitter receptors. For instance, oxadiazole derivatives have been reported to interact with enzymes involved in signal transduction pathways relevant to inflammation and pain management. The amine moiety could also facilitate interactions with specific protein targets by forming hydrogen bonds or participating in ionic interactions.

Recent studies have highlighted the importance of heterocyclic compounds like 3-methyl-1,2,4 oxadiazole in developing antiviral agents. The structural rigidity provided by the oxadiazole ring allows it to mimic natural biomolecules or disrupt viral replication mechanisms effectively. In light of ongoing global health challenges involving viral infections, 2-Methyl - 1-(3-methyl - 1 , 2 , 4 - oxadiazol - 5 - yl ) propan - 1 - amine hydrochloride could serve as a valuable scaffold for designing new therapeutic strategies.

The propyl chain attached to the amine group introduces variability that can be leveraged to fine-tune pharmacokinetic properties such as blood-brain barrier penetration or metabolic stability. By modifying this chain—either through lengthening or introducing substituents—researchers can influence how quickly the compound is metabolized and eliminated from the body. Such modifications are crucial for optimizing drug candidates to achieve desired therapeutic effects while minimizing side effects.

From a synthetic chemistry perspective, 2-Methyl - 1-(3-methyl - 1 , 2 , 4 - oxadiazol - 5 - yl ) propan - 1 - amine hydrochloride exemplifies an elegant example of molecular design where multiple functional groups are strategically incorporated into a single entity. The synthesis of this compound involves multi-step organic reactions that showcase advances in catalytic methods and purification techniques used modern chemical laboratories today . These synthetic approaches not only produce high-purity material but also provide insights into how similar molecules might be constructed efficiently on larger scales if they were ever developed into commercial drugs.

The growing interest in 3-methyl - 1 , 2 , 4 oxadiazole derivatives stems from their demonstrated ability to interact with biological systems through multiple mechanisms . Researchers are increasingly exploring ways to harness these interactions for therapeutic purposes by designing molecules that either enhance beneficial effects or block harmful ones selectively . As computational methods improve , virtual screening techniques allow scientists to predict potential binding affinities much faster than traditional experimental screens alone . This high-throughput approach has accelerated discovery pipelines significantly over recent decades .

In conclusion, 2-Methyl - 1-(3-methyl - 1 , 2 , 4 - oxadiazol - 5 - yl ) propan - l-am ine hydroch lor ide ( CAS No . l31l31l6-l4-l9 ) represents an exciting area within chemical research with significant implications f or pharma ceutical development . Its unique structural features make it particularly well-suited f or further investigation into various therapeutic applications ranging from anti-inflam matory treatments t o antiviral agents . As our understanding o f biological systems continues t o expand so too will opportunities t o develop innovative drugs based on comp lex molecular architectures like those exemplified by this remarkable compound .